Cas no 1804825-52-2 (4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804825-52-2
• MF: C₉H₆ClF₃N₂O₂
• MW: 266.604351520538
• CID: 4834338
• Update Time: 2025-08-05

4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H6ClF3N2O2/c10-3-6-5(1-2-14)8(16)15-4-7(6)17-9(11,12)13/h4H,1,3H2,(H,15,16)
• InChI Key： VNDQPYGYUYJMEZ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CNC(C=1CC#N)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 0.7
• Topological Polar Surface Area: 62.1

Additional information on 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile

4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804825-52-2): A Key Intermediate in Modern Pharmaceutical Synthesis

4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile, identified by its CAS number CAS No. 1804825-52-2, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents.

The molecular structure of 4-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile encompasses several key functional groups that contribute to its reactivity and utility. The presence of a chloromethyl group at the 4-position provides a reactive site for nucleophilic substitution reactions, making it an invaluable building block for constructing more complex molecules. Additionally, the hydroxyl group at the 2-position and the trifluoromethoxy group at the 5-position introduce further opportunities for chemical modification, enhancing its adaptability in synthetic pathways.

In the context of contemporary pharmaceutical research, this compound has found applications in the synthesis of various bioactive molecules. Its pyridine core is a common motif in many pharmacologically relevant compounds, and the combination of these functional groups allows for diverse chemical transformations. For instance, the chloromethyl group can be readily converted into other functionalities such as alcohols, amines, or thiols through nucleophilic addition reactions. This flexibility makes it an excellent candidate for generating libraries of compounds for high-throughput screening.

Recent studies have highlighted the utility of 4-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile in the development of small-molecule inhibitors targeting specific biological pathways. The trifluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Researchers have leveraged this compound to develop novel inhibitors of kinases and other enzymes involved in cancer and inflammatory diseases. The hydroxyl group also provides a site for further derivatization, allowing chemists to fine-tune properties such as solubility and bioavailability.

The synthesis of 4-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile typically involves multi-step organic transformations starting from readily available pyridine derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed processes, have been employed to construct the desired framework efficiently. The use of modern catalytic systems not only improves yield but also reduces environmental impact by minimizing waste generation.

The compound's significance extends beyond academic research; it has also been explored in industrial settings for the development of proprietary drug candidates. Pharmaceutical companies have utilized 4-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile as a key intermediate in large-scale syntheses, demonstrating its practicality and scalability. This underscores its importance as a commercial product in the fine chemicals market.

In addition to its role in drug discovery, this compound has been investigated for its potential applications in materials science and agrochemicals. The unique electronic properties conferred by the trifluoromethoxy group make it an interesting candidate for developing advanced materials with tailored functionalities. Furthermore, its structural motifs are reminiscent of many natural products and agrochemicals, suggesting possible applications in crop protection agents.

The future prospects for 4-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-acetonitrile are promising, with ongoing research aimed at expanding its utility and understanding its mechanisms of action more deeply. Innovations in synthetic chemistry and computational modeling are expected to further enhance its accessibility and application scope. As the demand for innovative therapeutic solutions grows, compounds like this will continue to play a crucial role in advancing pharmaceutical science.